Cas no 110661-61-5 ((4-Nitrophenyl)methanesulfonyl fluoride)

(4-Nitrophenyl)methanesulfonyl fluoride (PMSF) is a serine protease inhibitor widely used in biochemical and proteomic research. Its key advantage lies in its ability to irreversibly inhibit serine hydrolases, including chymotrypsin, trypsin, and thrombin, by sulfonylating the active-site serine residue. PMSF is particularly valued for its rapid action and effectiveness in preventing protein degradation during cell lysis and protein extraction. However, it is unstable in aqueous solutions, requiring fresh preparation for optimal activity. The compound’s nitro-phenyl group enhances its reactivity, making it a preferred choice over less specific inhibitors. Proper handling is essential due to its toxicity and sensitivity to hydrolysis. PMSF remains a staple in enzyme inhibition studies despite the availability of alternative inhibitors.
(4-Nitrophenyl)methanesulfonyl fluoride structure
110661-61-5 structure
Product Name:(4-Nitrophenyl)methanesulfonyl fluoride
CAS No:110661-61-5
MF:C7H6FNO4S
MW:219.190244197845
MDL:MFCD28968691
CID:5186251
PubChem ID:22451070
Update Time:2026-03-05

(4-Nitrophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • (4-nitrophenyl)methanesulfonyl fluoride
    • p-nitrobenzylsulphonyl fluoride
    • (4-nitrophenyl)methanesulfonylfluoride
    • E72894
    • Z2216275089
    • Benzenemethanesulfonyl fluoride, 4-nitro-
    • (4-Nitrophenyl)methanesulfonyl fluoride
    • MDL: MFCD28968691
    • Inchi: 1S/C7H6FNO4S/c8-14(12,13)5-6-1-3-7(4-2-6)9(10)11/h1-4H,5H2
    • InChI Key: VKSZNRBZGINFCE-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 297
  • XLogP3: 1.9
  • Topological Polar Surface Area: 88.3

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Additional information on (4-Nitrophenyl)methanesulfonyl fluoride

Introduction to (4-Nitrophenyl)methanesulfonyl fluoride (CAS No. 110661-61-5)

(4-Nitrophenyl)methanesulfonyl fluoride, with the CAS number 110661-61-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound is particularly valued for its role as an intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals. Its unique chemical structure, featuring both a nitro group and a methanesulfonyl fluoride moiety, makes it a versatile tool for researchers exploring novel synthetic pathways.

The methanesulfonyl fluoride group in this compound is a well-known reagent for the introduction of sulfonyl groups into organic molecules. This functionality is widely utilized in medicinal chemistry for the development of sulfonamide-based drugs, which have demonstrated efficacy in treating a range of diseases, from diabetes to infectious disorders. The presence of the 4-nitrophenyl group further enhances its utility, as nitroaromatic compounds are known for their stability and reactivity in various chemical transformations.

In recent years, there has been a surge in research focused on developing novel methodologies for the functionalization of aromatic rings. The compound (4-Nitrophenyl)methanesulfonyl fluoride has emerged as a key player in this area, particularly due to its ability to facilitate sulfonylation reactions under mild conditions. This characteristic is particularly advantageous in multi-step synthetic routes where harsh reaction conditions can lead to unwanted side products or degradation of sensitive intermediates.

One of the most compelling applications of (4-Nitrophenyl)methanesulfonyl fluoride is in the field of proteomics and protein modification. The methanesulfonyl fluoride group can react with nucleophiles such as amines and thiols, allowing researchers to site-specifically label or modify proteins. This has opened up new avenues for studying protein-protein interactions, enzyme mechanisms, and protein function in living systems. The precision offered by this compound has made it a staple in many biochemical laboratories.

The synthesis of (4-Nitrophenyl)methanesulfonyl fluoride involves several well-established organic reactions, including nitration and sulfonylation. The nitration step typically employs nitric acid or a mixture of sulfuric acid and nitric acid to introduce the nitro group at the para position relative to the methanesulfonyl group. This regioselectivity is crucial for ensuring the desired product formation and minimizing byproduct generation.

In addition to its synthetic utility, (4-Nitrophenyl)methanesulfonyl fluoride has also been explored in the development of new therapeutic agents. Researchers have leveraged its reactivity to create novel sulfonamide derivatives with enhanced pharmacological properties. For instance, studies have shown that modifications of the nitro group can influence the electronic properties of the aromatic ring, thereby affecting drug binding affinity and metabolic stability.

The growing interest in green chemistry has also influenced the use of (4-Nitrophenyl)methanesulfonyl fluoride in research. Efforts are underway to develop more environmentally friendly synthetic routes that minimize waste and reduce reliance on hazardous reagents. These initiatives align with broader industry trends aimed at sustainable chemical manufacturing and responsible research practices.

From a commercial perspective, (4-Nitrophenyl)methanesulfonyl fluoride is available from multiple chemical suppliers, ensuring that researchers have access to high-quality materials for their experiments. The compound's stability under storage conditions further adds to its practicality as a laboratory reagent. However, it is important to handle this compound with appropriate safety measures due to its potential reactivity with nucleophiles.

The future prospects for (4-Nitrophenyl)methanesulfonyl fluoride are promising, with ongoing research exploring its applications in drug discovery, material science, and bioconjugation techniques. As our understanding of molecular interactions continues to evolve, this compound will likely remain a valuable tool for chemists and biologists alike. Its versatility and well-documented reactivity make it an indispensable asset in modern synthetic chemistry.

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